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Compound of Interest

Acetylarginyltryptophyl
Compound Name:
diphenylglycine

Cat. No.: B612793

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetylarginyltryptophyl diphenylglycine is a synthetic tetrapeptide with the sequence Ac-
Arg-Trp-Phg-Phg-OH.[1] It is a bioactive peptide with demonstrated anti-aging properties,
primarily utilized in cosmetic and dermatological research.[2][3] Its principal mechanisms of
action are the inhibition of the elastase enzyme and the stimulation of type | collagen synthesis,
which collectively help to improve skin firmness and elasticity.[1][4][5] Commercially, it is
available under the trade name Relistase™.[1][6]

These application notes provide detailed guidelines for the handling, storage, and experimental
use of lyophilized Acetylarginyltryptophyl diphenylglycine for research and development
purposes.

Physicochemical Properties

A summary of the key physicochemical properties of Acetylarginyltryptophyl
diphenylglycine is presented in Table 1.

Table 1: Physicochemical Properties of Acetylarginyltryptophyl Diphenylglycine
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Property Value Reference
Molecular Formula C35H40NsOse [6]
Molecular Weight 668.74 g/mol [2][6]

CAS Number 1334583-93-5 [6]
Appearance White Powder [5]

Purity >95% (typical) [5]

Handling and Storage of Lyophilized Powder

Proper handling and storage of the lyophilized powder are critical to maintain its stability and

activity.
3.1. Storage Conditions

e Long-term Storage: For long-term storage, the lyophilized powder should be kept at -20°C in
a tightly sealed container, protected from moisture. Under these conditions, the peptide is

stable for up to three years.[2]

e Short-term Storage: For short-term use, the powder can be stored in a dry, cool, and well-

ventilated place.[7]

» Handling Precautions: Handle in a well-ventilated area, wearing appropriate personal
protective equipment (PPE), including gloves and eye protection, to avoid contact with skin
and eyes and to prevent dust formation.[7]

3.2. Reconstitution of Lyophilized Powder

Reconstitution should be performed using aseptic techniques to prevent microbial
contamination.

 Allow the vial of lyophilized peptide and the chosen solvent to equilibrate to room

temperature before opening.[8]

 Briefly centrifuge the vial to ensure all the powder is at the bottom.[8]
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e Slowly add the desired volume of a sterile solvent of choice (see Section 4 for solubility
information).

o Gently agitate or swirl the vial to dissolve the powder completely. Avoid vigorous shaking, as
this can cause foaming and denaturation of the peptide.[8]

e The peptide should be fully dissolved within 15-30 minutes at room temperature.[8]

Solubility

Quantitative solubility data for Acetylarginyltryptophyl diphenylglycine in various solvents is
not readily available in the public domain. However, based on its intended use in agueous
cosmetic formulations and general properties of similar peptides, the following can be inferred:

e Aqueous Buffers: The peptide is expected to be soluble in aqueous buffers such as sterile
water, phosphate-buffered saline (PBS), and cell culture media. It is recommended to test
solubility at the desired concentration.

e Organic Solvents: For creating concentrated stock solutions, solvents such as dimethyl
sulfoxide (DMSOQO) can be tested.

It is best practice to prepare a small test batch to determine the optimal solvent and
concentration for your specific application.

Storage of Stock Solutions

 Recommended Storage: Once reconstituted, it is advisable to aliquot the stock solution into
single-use volumes to minimize freeze-thaw cycles.[8]

o Storage Temperature: Store the aliquoted stock solutions at -80°C for up to one year.[2]

Mechanism of Action and Signaling Pathways

Acetylarginyltryptophyl diphenylglycine exerts its effects on the extracellular matrix (ECM)
through a dual mechanism:

« Inhibition of Elastase: Elastase is a protease that degrades elastin, a key protein responsible
for skin elasticity.[4] This peptide acts as an inhibitor of elastase, thereby protecting existing
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elastin fibers from degradation.[1]

» Stimulation of Collagen | Synthesis: The peptide stimulates fibroblasts to produce type |
collagen, the most abundant collagen in the skin, which provides structural support and
firmness.[1][5]
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Mechanism of Action

Experimental Protocols

The following are generalized protocols for assessing the bioactivity of
Acetylarginyltryptophyl diphenylglycine in vitro. Researchers should optimize these
protocols for their specific experimental conditions.

7.1. Protocol 1: In Vitro Elastase Inhibition Assay
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This protocol outlines a method to determine the inhibitory effect of the peptide on elastase

activity using a chromogenic substrate.

Preparation

Prepare Peptide Dilutions

Prepare Elastase Solution

Prepare Substrate Solution

Assay
Y

Add Buffer, Peptide/Control,
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!
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!

Add Substrate to initiate reaction

Y
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Analysis
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!

Calculate % Inhibition
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Elastase Inhibition Assay Workflow
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Materials:

Acetylarginyltryptophyl diphenylglycine

Porcine pancreatic elastase (PPE) or human neutrophil elastase (HNE)

N-Succinyl-Ala-Ala-Ala-p-nitroanilide (substrate)

Tris-HCI buffer (e.g., 0.2 M, pH 8.0)

96-well microplate

Microplate reader
Procedure:
e Prepare Reagents:

o Dissolve the peptide in the appropriate buffer to create a stock solution and then prepare
serial dilutions to the desired test concentrations.

o Prepare a working solution of elastase in Tris-HCI buffer.

o Prepare a working solution of the substrate in Tris-HCI buffer.
e Assay Setup:

o In a 96-well plate, add Tris-HCI buffer to each well.

o Add a specific volume of the peptide solution at various concentrations to the test wells.
Add buffer to the control wells.

o Add the elastase working solution to all wells except the blank.
e Pre-incubation:
o Incubate the plate at 25°C for 15 minutes.

e Reaction Initiation and Measurement:
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o Add the substrate solution to all wells to start the reaction.
o Incubate the plate at 25°C for 20 minutes.

o Measure the absorbance at 405 nm using a microplate reader. The absorbance is
proportional to the amount of p-nitroaniline released.

o Data Analysis:

o Calculate the percentage of elastase inhibition for each peptide concentration compared to
the control without the inhibitor.

o Plot the percentage of inhibition against the peptide concentration to determine the I1Cso
value.

7.2. Protocol 2: In Vitro Collagen | Synthesis Assay in Human Dermal Fibroblasts

This protocol describes a method to quantify the effect of the peptide on the production of type |
collagen by human dermal fibroblasts.

Materials:

e Human dermal fibroblasts (HDFs)

e Cell culture medium (e.g., DMEM with 10% FBS)

o Acetylarginyltryptophyl diphenylglycine

o Pro-Collagen Type | C-Peptide (PIP) EIA Kit or similar ELISA kit
o Cell lysis buffer

o BCA protein assay kit

Procedure:

o Cell Culture:

o Culture HDFs in appropriate culture flasks until they reach 80-90% confluency.
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o Seed the HDFs into 24-well plates at a suitable density and allow them to adhere
overnight.

o Peptide Treatment:

o Replace the culture medium with a serum-free or low-serum medium for 24 hours to
synchronize the cells.

o Treat the cells with various concentrations of Acetylarginyltryptophyl diphenylglycine
dissolved in the culture medium. Include an untreated control.

o Incubate the cells for 48-72 hours.
o Sample Collection:
o Collect the cell culture supernatant, which contains the secreted pro-collagen.

o Wash the cells with PBS and then lyse them using a suitable lysis buffer to determine the
total protein content.

o Collagen Quantification:

o Quantify the amount of pro-collagen type I in the collected supernatant using a PIP ELISA
kit according to the manufacturer's instructions.

o Data Normalization and Analysis:
o Measure the total protein concentration in the cell lysates using a BCA protein assay.

o Normalize the amount of secreted pro-collagen to the total protein content for each well to
account for any differences in cell number.

o Express the results as a percentage increase in collagen synthesis compared to the
untreated control.

Safety Information
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o General Safety: Acetylarginyltryptophyl diphenylglycine is generally considered safe for
topical use in cosmetic formulations.[7]

e Personal Protection: When handling the lyophilized powder, it is important to use appropriate
personal protective equipment, including gloves, lab coat, and safety glasses, to avoid direct
contact and inhalation.[7]

» Disposal: Dispose of the material in accordance with local, state, and federal regulations.
This may involve disposal at a licensed chemical destruction facility. Do not discharge into
sewer systems.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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